Cas no 139244-46-5 (2,2,2-trifluoroethyl pyrazine-2-carboxylate)

2,2,2-trifluoroethyl pyrazine-2-carboxylate structure
139244-46-5 structure
Product Name:2,2,2-trifluoroethyl pyrazine-2-carboxylate
CAS No:139244-46-5
MF:C7H5F3N2O2
MW:206.122011899948
CID:1274626
PubChem ID:122709
Update Time:2025-04-20

2,2,2-trifluoroethyl pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl pyrazine-2-carboxylate
    • 139244-46-5
    • BRN 5334238
    • SCHEMBL5791227
    • CHEMBL19568
    • DTXSID40160975
    • ULSGTKAIZYJJHM-UHFFFAOYSA-N
    • 2,2,2-Trifluoroethyl pyrazinoate
    • Pyrazinecarboxylic acid, 2,2,2-trifluoroethyl ester
    • Inchi: 1S/C7H5F3N2O2/c8-7(9,10)4-14-6(13)5-3-11-1-2-12-5/h1-3H,4H2
    • InChI Key: ULSGTKAIZYJJHM-UHFFFAOYSA-N
    • SMILES: FC(COC(C1C=NC=CN=1)=O)(F)F

Computed Properties

  • Exact Mass: 206.03035
  • Monoisotopic Mass: 206.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.405
  • Boiling Point: 218.7°C at 760 mmHg
  • Flash Point: 86.1°C
  • Refractive Index: 1.448
  • PSA: 52.08

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